Cas no 1314778-13-6 (2-(1-aminocyclopropyl)benzonitrile)
1314778-13-6 structure
Product Name:2-(1-aminocyclopropyl)benzonitrile
CAS No:1314778-13-6
Molecular Formula:C10H10N2
Molecular Weight:158.199801921844
CID:6277719
PubChem ID:84764034
2-(1-aminocyclopropyl)benzonitrile Properties
Names and Identifiers
-
- 2-(1-aminocyclopropyl)benzonitrile
- EN300-1601946
- 1314778-13-6
-
- InChIKey： WKBYSIMWIIOGDY-UHFFFAOYSA-N
- Inchi： 1S/C10H10N2/c11-7-8-3-1-2-4-9(8)10(12)5-6-10/h1-4H,5-6,12H2
- SMILES： NC1(C2C=CC=CC=2C#N)CC1
Computed Properties
- Exact Mass: 158.084398327g/mol
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 1
- Monoisotopic Mass: 158.084398327g/mol
- Heavy Atom Count: 12
- Complexity: 221
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 49.8Ų
2-(1-aminocyclopropyl)benzonitrile Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1601946-0.05g |
2-(1-aminocyclopropyl)benzonitrile |
1314778-13-6 | 0.05g |
$768.0 | |||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1977884-100mg |
2-(1-Aminocyclopropyl)benzonitrile |
1314778-13-6 | 98% | 100mg |
￥12943.00 |
2-(1-aminocyclopropyl)benzonitrile Related Literature
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Xiuting Chen,Jianzhuo Zhu,Chao Xu,Qiuming Peng,Xingyuan Li,Jiguo Su New J. Chem., 2020,44, 12595-12602
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R. K. Mahajan,Manoj Kumar,Vandana Sharma (nee Bhalla),Inderpreet Kaur Analyst, 2001,126, 505-507
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Yong Yu,Michael J. Ezell,Alla Zelenyuk,Dan Imre,Liz Alexander,John Ortega,Jennie L. Thomas,Karun Gogna,Douglas J. Tobias,Barbara D'Anna,Chris W. Harmon,Stanley N. Johnson,Barbara J. Finlayson-Pitts Phys. Chem. Chem. Phys., 2008,10, 3063-3071
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N. Y. Adly,H. Hassani,A. Q. Tran,M. Balski,A. Yakushenko,A. Offenhäusser,D. Mayer Soft Matter, 2017,13, 6297-6303
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Ye-Dong Peng,Lin-Sen Zhou,Li-Li Chen,Lu Ma,Yue Zhao,Wen-Wei Zhang,Jing-Lin Zuo Dalton Trans., 2015,44, 14465-14474
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Sabine Horn,Martin Albrecht Chem. Commun., 2011,47, 8802-8804
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Venugopala Rao Battula,Arpna Jaryal,Kamalakannan Kailasam J. Mater. Chem. A, 2019,7, 5643-5649
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9. Morphological and crystallographic orientation of hematite spindles in an applied magnetic field†Yannic Falke,Dominique Dresen,Sylvain Prévost,Philipp Bender,Dirk Honecker,Sabrina Disch Nanoscale, 2019,11, 7149-7156
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Takuya Isono,Ema Baba,Shunma Tanaka,Ken Miyagi,Takahiro Dazai,Feng Li,Takuya Yamamoto,Kenji Tajima,Toshifumi Satoh Polym. Chem., 2023,14, 2675-2684
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